Cas no 53711-21-0 (2,5-dihydroxy-3,4,6-trimethylbenzaldehyde)

53711-21-0 structure
Product name:2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2,5-dihydroxy-3,4,6-trimethyl-
- 2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
- CHEMBL348145
- SCHEMBL21929661
- EN300-189280
- Z1511748391
- 53711-21-0
- DTXSID40566832
-
- Inchi: InChI=1S/C10H12O3/c1-5-6(2)10(13)8(4-11)7(3)9(5)12/h4,12-13H,1-3H3
- InChI Key: PAWLKOOZXUMOIB-UHFFFAOYSA-N
- SMILES: OC1C(C)=C(C)C(O)=C(C)C=1C=O
Computed Properties
- Exact Mass: 180.07866
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
- XLogP3: 2.3
Experimental Properties
- PSA: 57.53
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-189280-0.05g |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 0.05g |
$312.0 | 2023-09-18 | |
TRC | D457193-2.5mg |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
TRC | D457193-5mg |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 5mg |
$ 70.00 | 2022-06-05 | ||
Enamine | EN300-189280-1.0g |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 1.0g |
$1343.0 | 2023-07-08 | |
TRC | D457193-25mg |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 25mg |
$ 275.00 | 2022-06-05 | ||
Enamine | EN300-189280-0.1g |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 0.1g |
$466.0 | 2023-09-18 | |
Enamine | EN300-189280-2.5g |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 2.5g |
$2631.0 | 2023-09-18 | |
1PlusChem | 1P01BGJN-2.5g |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 2.5g |
$2959.00 | 2025-03-19 | |
Enamine | EN300-189280-5g |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 5g |
$3894.0 | 2023-09-18 | |
A2B Chem LLC | AW13475-250mg |
2,5-Dihydroxy-3,4,6-trimethylbenzaldehyde |
53711-21-0 | 95% | 250mg |
$737.00 | 2024-04-19 |
2,5-dihydroxy-3,4,6-trimethylbenzaldehyde Related Literature
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1. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
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2. X-ray chemical imaging and the electronic structure of a single nanoplatelet Ni/graphene composite†Chunyu Zhou,Jian Wang,Jerzy A. Szpunar Chem. Commun., 2014,50, 2282-2285
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Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
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Fangrui Zheng,Zuowei Xie Dalton Trans., 2014,43, 4986-4992
-
Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
53711-21-0 (2,5-dihydroxy-3,4,6-trimethylbenzaldehyde) Related Products
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- 85231-15-8(4-Hydroxy-2,5-dimethylbenzaldehyde)
- 1666-02-0(2-Hydroxy-4,6-dimethyl-benzaldehyde)
- 698-27-1(2-Hydroxy-4-methylbenzaldehyde)
- 487-69-4(2,4-Dihydroxy-6-methylbenzaldehyde)
- 18362-36-2(2-Hydroxy-6-methylbenzaldehyde)
- 1432681-40-7(3-Methylimidazolidin-4-one hydrochloride)
- 30764-59-1((4-ethylphenyl)-(furan-2-yl)methanone)
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